C.I. Azoic Black 23
CAS No.: 12270-09-6
Cat. No.: VC0227451
Molecular Formula: C2H8Cl2N2Pt
Molecular Weight: 0
* For research use only. Not for human or veterinary use.

Specification
CAS No. | 12270-09-6 |
---|---|
Molecular Formula | C2H8Cl2N2Pt |
Molecular Weight | 0 |
Introduction
Chemical Identity and Basic Properties
C.I. Azoic Black 23 is classified as an azoic dye, placing it within the azo dye family that constitutes the largest group of synthetic colorants in commercial use. The compound is specifically identified by several key parameters as shown in Table 1:
Property | Value |
---|---|
Common Name | C.I. Azoic Black 23(8CI) |
CAS Registry Number | 12270-09-6 |
Molecular Formula | C₂₆H₁₇N₅O |
Exact Molecular Weight | 382.13184 |
Color Index Classification | Azoic (CI 37000-39999) |
Physical Form | Powder (Presumed based on similar azoic dyes) |
The compound is cataloged in chemical registries and industrial databases as indicated by its presence in chemical supplier listings . Its designation as an 8CI compound refers to its inclusion in the 8th Collective Index of chemical substances, which is part of the standard nomenclature system used for chemical identification.
Classification in the Color Index System
The Color Index (CI) system, developed by the Society of Dyers and Colorists, categorizes dyes based on their chemical structure and application methods. Within this framework:
CI Number Range | Chemical Class |
---|---|
11000-19999 | Monoazo dyes |
20000-29999 | Disazo dyes |
30000-34999 | Trisazo dyes |
35000-36999 | Polyazo dyes |
37000-39999 | Azoic dyes |
C.I. Azoic Black 23 falls within the 37000-39999 range, classifying it as an azoic dye . This designation indicates that the compound is designed to be formed within the fiber during the dyeing process, rather than being applied as a pre-formed dye.
Application Area | Potential Use |
---|---|
Textile Industry | Dyeing of cellulosic fibers through azoic development process |
Paper Industry | Coloration of paper products |
Printing | Component in printing inks |
Industrial Colorants | Pigmentation in various industrial applications |
The application mechanism for azoic dyes typically involves a two-step process where the coupling component is first applied to the substrate, followed by treatment with the diazotized component to form the insoluble azo dye within the fiber matrix . This in-situ formation creates strong binding with excellent fastness properties.
As described in the literature: "The general procedure for producing such dyeings and prints by coupling thus essentially consists in priming the goods with the coupling component, briefly referred to as 'naphthol', and in subsequently applying the diazo component" .
Comparative Analysis with Related Compounds
To contextualize C.I. Azoic Black 23 within the broader family of azoic dyes, Table 3 presents a comparison with related compounds:
This comparison highlights the diversity within the azoic dye family and the specific color characteristics that result from variations in chemical structure.
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